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Compound of Interest

Compound Name: Patulitrin

Cat. No.: B192047 Get Quote

For immediate reference, treat Patulitrin as a potentially hazardous chemical. Handle with

appropriate personal protective equipment (PPE) and dispose of it as chemical waste through

a licensed contractor. Avoid discharge into the environment.

This document provides essential safety and logistical information for the proper disposal of

Patulitrin, a flavonoid glycoside. The following procedures are designed for researchers,

scientists, and drug development professionals to ensure safe handling and disposal in a

laboratory setting.

Chemical and Physical Properties
A summary of the known quantitative data for Patulitrin is presented in the table below. This

information is crucial for understanding its behavior and potential interactions.
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Property Value Source

Molecular Formula C22H22O13 PubChem

Molecular Weight 494.4 g/mol PubChem

Appearance Powder ChemFaces

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol.
ChemFaces[1]

Storage

Desiccate at -20°C. Can be

stored for up to 24 months at

2-8°C if the vial is kept tightly

sealed.

BioCrick, ChemFaces[1]

Patulitrin Disposal Workflow
The following diagram outlines the step-by-step process for the proper disposal of Patulitrin
waste.
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Caption: Workflow for the safe disposal of Patulitrin waste.

Experimental Protocols for Disposal
While a specific Safety Data Sheet (SDS) for Patulitrin with detailed disposal protocols is not

readily available in public databases, the following procedures are based on best practices for

the disposal of flavonoid glycosides and other similar laboratory chemicals.

Step 1: Waste Identification and Segregation
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Solid Patulitrin Waste: Collect pure Patulitrin powder, residues, and heavily contaminated

items (e.g., weigh boats, filter paper) in a designated, sealed container.

Liquid Patulitrin Waste: Collect solutions containing Patulitrin in a separate, leak-proof, and

clearly labeled container. Do not mix with other solvent waste streams unless compatibility is

confirmed.

Contaminated Labware: Disposable items such as gloves, pipette tips, and paper towels that

have come into contact with Patulitrin should be collected in a sealed bag and placed in a

designated solid chemical waste container. Reusable glassware should be decontaminated

by rinsing with a suitable solvent (e.g., ethanol) and collecting the rinsate as liquid chemical

waste.

Step 2: Waste Containment and Labeling

Use waste containers that are in good condition and compatible with the chemical waste.

Clearly label all waste containers with "Hazardous Waste," the full chemical name

"Patulitrin," and any known hazard characteristics (e.g., "Caution: Handle with Care,"

"Potential Irritant"). Include the accumulation start date.

Step 3: Storage

Store Patulitrin waste in a designated, well-ventilated, and secure hazardous waste

accumulation area.

Ensure containers are tightly sealed to prevent leaks or spills.

Store away from incompatible materials.

Step 4: Final Disposal

Do not dispose of Patulitrin down the drain or in regular trash.

Arrange for the collection of Patulitrin waste by your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal contractor.

Follow all local, state, and federal regulations for the disposal of chemical waste.
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Safety Precautions
Personal Protective Equipment (PPE): When handling Patulitrin and its waste, always wear

appropriate PPE, including a lab coat, safety glasses with side shields, and chemical-

resistant gloves.

Ventilation: Handle Patulitrin powder and prepare solutions in a well-ventilated area or a

chemical fume hood to minimize inhalation exposure.

Spill Response: In case of a spill, isolate the area. For small powder spills, carefully sweep

up the material, avoiding dust generation, and place it in the solid waste container. For liquid

spills, absorb with an inert material (e.g., vermiculite, sand) and place it in the solid waste

container. Clean the spill area with a suitable solvent and collect the cleaning materials as

hazardous waste. Report larger spills to your EHS department.

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of Patulitrin. Always consult your institution's specific

waste disposal guidelines and EHS department for further assistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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